Cas no 13686-34-5 (prop-2-enyl 2,2,2-tribromoacetate)

• Product Name: prop-2-enyl 2,2,2-tribromoacetate
• CAS No: 13686-34-5
• MF: C₅H₅Br₃O₂
• MW: 336.803999662399
• CID: 2771943
• PubChem ID: 527612
• Update Time: 2025-04-21

prop-2-enyl 2,2,2-tribromoacetate Chemical and Physical Properties

Names and Identifiers

• DTXCID20286940
• DTXSID70335851
• Allyl tribromoacetate
• SCHEMBL7095889
• 13686-34-5
• prop-2-enyl 2,2,2-tribromoacetate

• Inchi： 1S/C5H5Br3O2/c1-2-3-10-4(9)5(6,7)8/h2H,1,3H2
• InChI Key： ZXNKJDAAUQGEPD-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC=C)(Br)Br

Computed Properties

• Exact Mass: 335.78192g/mol
• Monoisotopic Mass: 333.78397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives